Cas no 2377611-81-7 (3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid)
3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid is a specialized boronic acid derivative featuring both silyl protection and halogen substituents. The tert-butyldimethylsilyl (TBS) group enhances stability, protecting the phenolic hydroxyl during synthetic transformations, while the boronic acid moiety enables Suzuki-Miyaura cross-coupling reactions. The presence of chloro and fluoro substituents offers regioselective functionalization opportunities, making it valuable in pharmaceutical and agrochemical intermediates. Its structural features ensure compatibility with sensitive reaction conditions, facilitating controlled modifications in complex molecule synthesis. This compound is particularly useful in constructing heterocyclic frameworks and fine-tuning electronic properties in target molecules. Proper handling under inert conditions is recommended to preserve reactivity.
![3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid structure](https://ossimg.kuujia.com/scimg/2378000/2377611-81-7x500.png)
2377611-81-7 structure
Product Name:3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid
CAS No:2377611-81-7
MF:C12H19BClFO3Si
MW:304.62536740303
CID:5523865
Update Time:2025-10-12
3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid
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- Inchi： 1S/C12H19BClFO3Si/c1-12(2,3)19(4,5)18-9-7-6-8(15)10(11(9)14)13(16)17/h6-7,16-17H,1-5H3
- InChI Key： XQFZQPCTJQXFSF-UHFFFAOYSA-N
- SMILES： B(C1=C(F)C=CC(O[Si](C(C)(C)C)(C)C)=C1Cl)(O)O
3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ93075-1g |
3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid |
2377611-81-7 | 98% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93075-5g |
3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid |
2377611-81-7 | 98% | 5g |
$209.00 | 2024-04-20 |
3-[(tert-Butyldimethylsilyl)oxy]-2-chloro-6-fluorophenylboronic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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